An In-depth Technical Guide to (2R,3S)-Chlorpheg: Structure, Properties, and Function as an NMDA Receptor Antagonist
An In-depth Technical Guide to (2R,3S)-Chlorpheg: Structure, Properties, and Function as an NMDA Receptor Antagonist
For Researchers, Scientists, and Drug Development Professionals
Introduction
(2R,3S)-Chlorpheg, also known as (2R,3S)-β-p-Chlorophenylglutamic acid, is a specific stereoisomer of chlorophenylglutamic acid. It has been identified as a weakly active N-methyl-D-aspartate (NMDA) receptor antagonist. This guide provides a comprehensive overview of its chemical structure, properties, synthesis, and its role in modulating the NMDA receptor signaling pathway, a critical component in synaptic plasticity, learning, and memory. Understanding the specific interactions of (2R,3S)-Chlorpheg with the NMDA receptor is crucial for its potential application in neuroscience research and as a scaffold for the development of novel therapeutic agents targeting glutamate (B1630785) signaling.
Chemical Structure and Properties
The precise three-dimensional arrangement of atoms in (2R,3S)-Chlorpheg is critical to its biological activity. As a stereoisomer, its spatial configuration determines its interaction with the NMDA receptor complex.
Chemical Structure:
Caption: 2D representation of (2R,3S)-Chlorpheg's chemical structure.
Physicochemical Properties:
A summary of the key physicochemical properties of (2R,3S)-Chlorpheg is presented in the table below. These properties are essential for understanding its behavior in biological systems and for designing experimental protocols.
| Property | Value | Reference |
| CAS Number | 140924-23-8 | [1] |
| Molecular Formula | C₁₁H₁₂ClNO₄ | [1] |
| Molecular Weight | 257.67 g/mol | |
| Purity | 95% (for research use) | [1] |
Synthesis
The synthesis of (2R,3S)-Chlorpheg involves a diastereoselective approach to ensure the correct stereochemistry at the C2 and C3 positions. A general outline of the synthesis is provided below, based on the preparation of stereoisomers of 3-(4-chlorophenyl)glutamic acid.[2]
Experimental Protocol: Diastereoselective Synthesis [2]
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Starting Materials: The synthesis typically starts from cis-4-chlorocinnamate and a chiral auxiliary, such as (6S)-(+)-bis-lactim ether.
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Addition Reaction: A key step involves the addition of a lithiated form of the chiral auxiliary to the cis-4-chlorocinnamate. This reaction yields a mixture of diastereomers, with the (2R,3S) and (2R,3R) isomers being the main products.
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Chromatographic Separation: The resulting mixture of diastereomers is then separated using flash silica (B1680970) gel chromatography to isolate the desired (2R,3S) isomer.
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Hydrolysis and Deprotection: The isolated diastereomer undergoes hydrolysis and deprotection steps to yield the final product, (2R,3S)-3-(4-chlorophenyl)glutamic acid.
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Purification and Characterization: The final product is purified, and its structure and stereochemistry are confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography.
Caption: Synthetic workflow for (2R,3S)-Chlorpheg.
Biological Activity: NMDA Receptor Antagonism
(2R,3S)-Chlorpheg functions as a weak antagonist of the NMDA receptor. This receptor is a ligand-gated ion channel that plays a pivotal role in excitatory synaptic transmission in the central nervous system. Its activity is crucial for synaptic plasticity, a cellular mechanism underlying learning and memory.
NMDA Receptor Signaling Pathway:
The NMDA receptor is activated by the binding of glutamate and a co-agonist, typically glycine (B1666218) or D-serine. Upon activation, and following depolarization of the postsynaptic membrane to relieve a magnesium block, the channel opens, allowing the influx of calcium ions (Ca²⁺). This influx of Ca²⁺ triggers a cascade of intracellular signaling events.
Caption: NMDA receptor signaling and antagonism by (2R,3S)-Chlorpheg.
Studies have shown that the (2R,3S)-isomer of chlorophenylglutamic acid significantly reduces the depolarization induced by L-homocysteic acid, an excitatory amino acid agonist, in neonatal rat motoneurons.[2] This finding supports its role as an antagonist at the NMDA receptor. In contrast, the (2R,3R)-isomer is reported to be inactive.[2]
Experimental Protocols for Studying NMDA Receptor Antagonism
To characterize the antagonist activity of (2R,3S)-Chlorpheg at the NMDA receptor, standard experimental techniques such as electrophysiology and calcium imaging are employed.
Experimental Protocol: Electrophysiology (Whole-Cell Patch-Clamp)
This technique allows for the direct measurement of ion flow through NMDA receptors in response to agonist application, and the blocking effect of antagonists.
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Cell Preparation: Primary neuronal cultures or cell lines expressing NMDA receptors (e.g., HEK293 cells transfected with NMDA receptor subunits) are prepared on coverslips.
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Recording Setup: A glass micropipette filled with an internal solution is used to form a high-resistance seal with the cell membrane (a "gigaseal"). The membrane patch under the pipette tip is then ruptured to gain electrical access to the cell's interior (whole-cell configuration). The cell is voltage-clamped at a holding potential (e.g., -60 mV).
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Agonist Application: A solution containing an NMDA receptor agonist (e.g., NMDA and glycine) is applied to the cell, evoking an inward current.
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Antagonist Application: (2R,3S)-Chlorpheg is co-applied with the agonists. The reduction in the amplitude of the NMDA-evoked current indicates the antagonistic effect.
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Data Analysis: The concentration-response relationship for the antagonist is determined by applying different concentrations of (2R,3S)-Chlorpheg and measuring the corresponding inhibition of the NMDA-induced current. This allows for the calculation of the IC₅₀ value.
Caption: Workflow for electrophysiological analysis.
Experimental Protocol: Calcium Imaging
This method visualizes the influx of calcium through NMDA receptors and its inhibition by antagonists.
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Cell Loading: Neuronal cultures are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM). These dyes exhibit a change in fluorescence intensity upon binding to Ca²⁺.
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Imaging Setup: The cells are placed on the stage of a fluorescence microscope equipped with a camera.
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Baseline Measurement: The baseline fluorescence of the cells is recorded before stimulation.
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Stimulation and Imaging: The cells are stimulated with an NMDA receptor agonist, leading to an increase in intracellular Ca²⁺ and a corresponding change in fluorescence. A time-lapse series of images is captured.
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Antagonist Treatment: The experiment is repeated in the presence of (2R,3S)-Chlorpheg. The reduction in the agonist-induced fluorescence signal indicates the blockade of Ca²⁺ influx.
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Data Analysis: The change in fluorescence intensity (ΔF/F₀) is quantified to determine the extent of inhibition by (2R,3S)-Chlorpheg.
Caption: Workflow for calcium imaging analysis.
Conclusion
(2R,3S)-Chlorpheg serves as a valuable research tool for investigating the intricacies of NMDA receptor function. Its stereospecific antagonism highlights the precise structural requirements for ligand binding to this important receptor. The detailed understanding of its chemical properties, synthesis, and biological activity provides a solid foundation for its use in probing the physiological and pathological roles of the NMDA receptor and for the rational design of more potent and selective modulators for therapeutic applications in neurological disorders. Further research is warranted to fully elucidate its pharmacological profile and to explore its potential in more complex biological systems.
References
- 1. (2R,3S)-Chlorpheg, CasNo.140924-23-8 BOC Sciences United States [bocscichem.lookchem.com]
- 2. Diastereoselective synthesis of all four isomers of 3-(4-chlorophenyl) glutamic acid: identification of the isomers responsible for the potentiation of L-homocysteic acid-evoked depolarizations in neonatal rat motoneurons - PubMed [pubmed.ncbi.nlm.nih.gov]

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